Cas no 51256-02-1 (n-(4-acetylphenyl)-3-chloropropanamide)
N-(4-Acetylphenyl)-3-chloropropanamide is a specialized organic compound featuring both acetyl and chloro functional groups, making it a versatile intermediate in synthetic chemistry. Its structure enables selective reactivity in amidation and acylation reactions, facilitating the synthesis of pharmaceuticals, agrochemicals, and fine chemicals. The presence of the 4-acetylphenyl moiety enhances its utility in cross-coupling reactions, while the chloropropanamide group offers a reactive site for nucleophilic substitution. This compound is particularly valued for its stability under standard conditions and its compatibility with diverse reaction environments. It serves as a key building block in the development of biologically active molecules, offering precise control over molecular architecture.
51256-02-1 structure
Product Name:n-(4-acetylphenyl)-3-chloropropanamide
CAS No:51256-02-1
MF:C11H12ClNO2
MW:225.671482086182
MDL:MFCD01313797
CID:935041
PubChem ID:2794884
Update Time:2025-10-11
n-(4-acetylphenyl)-3-chloropropanamide Chemical and Physical Properties
Names and Identifiers
-
- n-(4-acetylphenyl)-3-chloropropanamide
- N-(4-acetylphenyl)-3-chloro-Propanamide
- 3-chloro-propionic acid-(4-acetyl-anilide)
- 3-Chlor-propionsaeure-(4-acetyl-anilid)
- p-acetyl-3-chloropropionanilide
- Z217707126
- AKOS001425495
- CS-0215535
- A828506
- EN300-25808
- 51256-02-1
- n-(4-acetyl-phenyl)-3-chloro-propionamide
- MFCD01313797
- STL261825
- DTXSID10383477
- DB-030656
- FS-4863
- Propanamide, N-(4-acetylphenyl)-3-chloro-
- ALBB-016613
-
- MDL： MFCD01313797
- Inchi： 1S/C11H12ClNO2/c1-8(14)9-2-4-10(5-3-9)13-11(15)6-7-12/h2-5H,6-7H2,1H3,(H,13,15)
- InChI Key： CFTHHVYPCUMUNT-UHFFFAOYSA-N
- SMILES： ClCCC(NC1C=CC(C(C)=O)=CC=1)=O
Computed Properties
- Exact Mass: 225.05600
- Monoisotopic Mass: 225.0556563g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 235
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 46.2Ų
Experimental Properties
- Color/Form: NA
- Density: 1.2±0.1 g/cm3
- Melting Point: 152-155°C
- Boiling Point: 438.5±30.0 °C at 760 mmHg
- PSA: 46.17000
- LogP: 2.52960
n-(4-acetylphenyl)-3-chloropropanamide Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- HazardClass：IRRITANT
- Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃
n-(4-acetylphenyl)-3-chloropropanamide Customs Data
- HS CODE：2924299090
- Customs Data：
China Customs Code:
2924299090Overview:
2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, packing
Summary:
2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
n-(4-acetylphenyl)-3-chloropropanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 024532-1g |
N-(4-Acetylphenyl)-3-chloropropanamide |
51256-02-1 | 98% | 1g |
￡27.00 | 2022-03-01 | |
| Fluorochem | 024532-5g |
N-(4-Acetylphenyl)-3-chloropropanamide |
51256-02-1 | 98% | 5g |
￡115.00 | 2022-03-01 | |
| Fluorochem | 024532-10g |
N-(4-Acetylphenyl)-3-chloropropanamide |
51256-02-1 | 98% | 10g |
￡218.00 | 2022-03-01 | |
| Alichem | A019119228-25g |
N-(4-Acetylphenyl)-3-chloropropanamide |
51256-02-1 | 95% | 25g |
$594.00 | 2023-09-01 | |
| TRC | N633163-100mg |
N-(4-acetylphenyl)-3-chloropropanamide |
51256-02-1 | 100mg |
$ 50.00 | 2022-06-03 | ||
| TRC | N633163-500mg |
N-(4-acetylphenyl)-3-chloropropanamide |
51256-02-1 | 500mg |
$ 115.00 | 2022-06-03 | ||
| TRC | N633163-1g |
N-(4-acetylphenyl)-3-chloropropanamide |
51256-02-1 | 1g |
$ 185.00 | 2022-06-03 | ||
| Matrix Scientific | 065749-500mg |
N-(4-Acetylphenyl)-3-chloropropanamide |
51256-02-1 | 500mg |
$95.00 | 2023-09-10 | ||
| Enamine | EN300-25808-0.05g |
N-(4-acetylphenyl)-3-chloropropanamide |
51256-02-1 | 95.0% | 0.05g |
$19.0 | 2025-02-20 | |
| Enamine | EN300-25808-0.1g |
N-(4-acetylphenyl)-3-chloropropanamide |
51256-02-1 | 95.0% | 0.1g |
$19.0 | 2025-02-20 |
n-(4-acetylphenyl)-3-chloropropanamide Related Literature
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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